4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-(4-chlorophenyl)-6-methyl-4-oxo-
Cat. No. B8282424
Key on ui cas rn:
125055-67-6
M. Wt: 313.74 g/mol
InChI Key: UWHIVRRFTURTDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05158951
Procedure details
A mixture containing 16.32 g (0.08 mol) of 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid and 12.4 ml (0.088 mol) of triethylamine in 480 ml of chloroform is cooled below -10° C. by ice-salt. A solution of 6.5 ml (0.08 mol) of methyl chloroformate in 40 ml of chloroform is dropped to the above mixture at a temperature between -10° C. and -12° C. during 20 minutes. After stirring for 5 minutes, 11.23 g (0.088 mol) of 4-chloroaniline dissolved in 80 ml of chloroform are dropped to the above solution at -10° C. during 35 minutes. The reaction mixture is stirred below -10° C. for 1 hour, then allowed to stand overnight under cooling by ice. For working up, the reaction mixture is washed 3 times with 150 ml of 5% sodium hydrogen carbonate solution each and then 3 times with 150 ml of water each. The organic phase is dried over anhydrous sodium sulfate, filtered and evaporated to yield 18.5 g (73.7%) of the named compound as yellow crystals after recrystallization from ethanol, m.p.: 202°-204° C.
Quantity
16.32 g
Type
reactant
Reaction Step One
[Compound]
Name
ice-salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Yield
73.7%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[N:7]2[C:8](=[O:15])[C:9]([C:12]([OH:14])=O)=[CH:10][N:11]=[C:6]2[CH:5]=[CH:4][CH:3]=1.C(N(CC)CC)C.ClC(OC)=O.[Cl:28][C:29]1[CH:35]=[CH:34][C:32]([NH2:33])=[CH:31][CH:30]=1>C(Cl)(Cl)Cl>[Cl:28][C:29]1[CH:35]=[CH:34][C:32]([NH:33][C:12]([C:9]2[C:8](=[O:15])[N:7]3[C:2]([CH3:1])=[CH:3][CH:4]=[CH:5][C:6]3=[N:11][CH:10]=2)=[O:14])=[CH:31][CH:30]=1
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Inputs
Step One
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Name
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Quantity
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16.32 g
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Type
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reactant
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Smiles
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CC1=CC=CC=2N1C(C(=CN2)C(=O)O)=O
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Name
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Quantity
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12.4 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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480 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Step Two
[Compound]
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Name
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ice-salt
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Three
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Name
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Quantity
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6.5 mL
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Type
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reactant
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Smiles
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ClC(=O)OC
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Step Four
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Name
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Quantity
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11.23 g
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Type
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reactant
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Smiles
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ClC1=CC=C(N)C=C1
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After stirring for 5 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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are dropped to the above solution at -10° C. during 35 minutes
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Duration
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35 min
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STIRRING
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Type
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STIRRING
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Details
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The reaction mixture is stirred below -10° C. for 1 hour
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Duration
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1 h
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WAIT
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Type
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WAIT
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Details
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to stand overnight
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Duration
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8 (± 8) h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under cooling by ice
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WASH
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Type
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WASH
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Details
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the reaction mixture is washed 3 times with 150 ml of 5% sodium hydrogen carbonate solution each and then 3 times with 150 ml of water each
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase is dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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Type
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product
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Smiles
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ClC1=CC=C(C=C1)NC(=O)C1=CN=C2N(C1=O)C(=CC=C2)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 18.5 g | |
| YIELD: PERCENTYIELD | 73.7% | |
| YIELD: CALCULATEDPERCENTYIELD | 73.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
